Cas no 1242336-81-7 (5-bromothieno[2,3-b]pyridine-2-carboxylic Acid)

• Product Name: 5-bromothieno[2,3-b]pyridine-2-carboxylic Acid
• CAS No: 1242336-81-7
• MF: C₈H₄BrNO₂S
• MW: 258.091859817505
• MDL: MFCD17016095
• CID: 1220038
• PubChem ID: 71042699
• Update Time: 2025-06-13

5-bromothieno[2,3-b]pyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromothieno[2,3-b]pyridine-2-carboxylic acid
• AS-41825
• Z1269209487
• Thieno[2,3-b]pyridine-2-carboxylic acid, 5-bromo-
• 1242336-81-7
• SCHEMBL13977425
• DB-207024
• 5-BROMOTHIENO[2,3-B]PYRIDINE-2-CARBOXYLICACID
• AKOS023775783
• SY118947
• MFCD17016095
• 5-Bromothieno[2,3-b]pyridine-2-carboxylic acid, AldrichCPR
• PB24309
• DTXSID50744129
• EN300-227581
• CS-0050555
• 5-bromothieno[2,3-b]pyridine-2-carboxylic Acid

• MDL： MFCD17016095
• Inchi： 1S/C8H4BrNO2S/c9-5-1-4-2-6(8(11)12)13-7(4)10-3-5/h1-3H,(H,11,12)
• InChI Key： PNXKVMHKFZDENP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C=C(C(=O)O)S2

Computed Properties

• Exact Mass: 256.91461g/mol
• Monoisotopic Mass: 256.91461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 5-bromothieno[2,3-b]pyridine-2-carboxylic Acid

Recent Advances in the Study of 5-Bromothieno[2,3-b]pyridine-2-carboxylic Acid (CAS: 1242336-81-7)

5-Bromothieno[2,3-b]pyridine-2-carboxylic Acid (CAS: 1242336-81-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 5-bromothieno[2,3-b]pyridine-2-carboxylic Acid is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Researchers have successfully utilized this compound as a building block to synthesize potent and selective kinase inhibitors. For instance, a recent study demonstrated its incorporation into a series of compounds targeting the JAK/STAT pathway, which plays a pivotal role in immune regulation and cancer progression. The resulting inhibitors exhibited promising activity in preclinical models, suggesting potential therapeutic applications.

In addition to its role in kinase inhibitor development, 5-bromothieno[2,3-b]pyridine-2-carboxylic Acid has been investigated for its potential as a scaffold for other bioactive molecules. Its unique structural features, including the bromine substituent and the fused thienopyridine ring system, make it an attractive candidate for further derivatization. Recent synthetic efforts have focused on modifying the carboxylic acid moiety to enhance its pharmacological properties, such as solubility and bioavailability. These modifications have led to the discovery of new compounds with improved drug-like characteristics.

The synthetic routes to 5-bromothieno[2,3-b]pyridine-2-carboxylic Acid have also been a subject of recent research. Traditional methods often involve multi-step reactions with moderate yields, but recent advancements have introduced more efficient and scalable approaches. For example, a novel one-pot synthesis strategy has been reported, which significantly reduces the number of steps and improves overall yield. This development is particularly important for large-scale production, as it lowers costs and minimizes waste, aligning with the principles of green chemistry.

From a biological perspective, studies have explored the mechanism of action of derivatives of 5-bromothieno[2,3-b]pyridine-2-carboxylic Acid. Structural-activity relationship (SAR) analyses have revealed that the bromine atom at the 5-position is crucial for maintaining high binding affinity to target proteins. Furthermore, the carboxylic acid group has been shown to participate in key hydrogen-bonding interactions, which are essential for inhibitory activity. These insights have guided the design of next-generation compounds with enhanced potency and selectivity.

In conclusion, 5-bromothieno[2,3-b]pyridine-2-carboxylic Acid (CAS: 1242336-81-7) continues to be a valuable compound in the field of medicinal chemistry. Its versatility as a synthetic intermediate and its potential as a scaffold for bioactive molecules make it a focal point of ongoing research. The latest studies highlight its applications in kinase inhibitor development, improved synthetic methodologies, and mechanistic insights into its biological activity. As research progresses, this compound is expected to play an increasingly important role in the discovery of new therapeutic agents.